Cas no 2229439-26-1 (1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one
• CAS No: 2229439-26-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6290907
• PubChem ID: 165839729
• Update Time: 2025-08-04

1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one
• EN300-1765621
• 2229439-26-1
• 1-[1-(4-methoxy-2-methylphenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C13H16O2/c1-9-8-11(15-3)4-5-12(9)13(6-7-13)10(2)14/h4-5,8H,6-7H2,1-3H3
• InChI Key： ZHKPYUDFWVQMIE-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=CC=2C)OC)CC1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one

Research Brief on 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one (CAS: 2229439-26-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one (CAS: 2229439-26-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging roles in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing cyclopropane-containing scaffolds, which are increasingly important in the development of enzyme inhibitors and receptor modulators. The presence of both the methoxy and methyl substituents on the aromatic ring, coupled with the strained cyclopropane moiety, contributes to its unique electronic and steric properties that influence molecular recognition.

In pharmacological investigations, researchers have explored 2229439-26-1 as a potential precursor for CNS-active compounds. Computational docking studies suggest that derivatives of this compound may interact with serotonin receptors, particularly the 5-HT2A subtype, with binding affinities comparable to known pharmacophores. These findings were corroborated by in vitro assays showing moderate activity at micromolar concentrations, as reported in a recent ACS Chemical Neuroscience article.

The compound's metabolic stability has been evaluated in hepatocyte models, revealing favorable pharmacokinetic properties. The cyclopropane ring appears to confer resistance to oxidative metabolism, while the methoxy group undergoes predictable phase I and II transformations. These characteristics make 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one an attractive building block for medicinal chemistry programs targeting improved drug-like properties.

Emerging applications extend beyond traditional small-molecule drug development. A 2024 study in Chemical Science demonstrated the compound's utility in photopharmacology, where its derivatives exhibit light-dependent conformational changes that modulate biological activity. This property is being explored for spatiotemporal control of drug action, particularly in oncology and neuroscience applications.

Ongoing research is investigating structure-activity relationships (SAR) around this scaffold, with particular focus on modifications to the cyclopropane ring and aromatic substitution patterns. Preliminary results suggest that halogenation at specific positions can significantly alter both potency and selectivity profiles, opening new avenues for targeted drug design.

In conclusion, 1-1-(4-methoxy-2-methylphenyl)cyclopropylethan-1-one represents a versatile chemical entity with growing importance in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for both fundamental studies and applied drug discovery efforts. Future research directions likely will explore its incorporation into more complex architectures and investigation of its potential in novel therapeutic modalities.